Cas no 1735-23-5 (nonanedioic acid, 4,4,5,5,6,6-hexafluoro-, diethyl ester)
1735-23-5 structure
Product Name:nonanedioic acid, 4,4,5,5,6,6-hexafluoro-, diethyl ester
CAS No:1735-23-5
MF:C13H18F6O4
MW:352.270045757294
CID:1358482
PubChem ID:165348857
Update Time:2025-04-20
nonanedioic acid, 4,4,5,5,6,6-hexafluoro-, diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- nonanedioic acid, 4,4,5,5,6,6-hexafluoro-, diethyl ester
- Diethyl 4,4,5,5,6,6-hexafluorononanedioate
- LogP
- 1735-23-5
- 1,9-Diethyl 4,4,5,5,6,6-hexafluorononanedioate
- DTXSID801246437
-
- Inchi: 1S/C13H18F6O4/c1-3-22-9(20)5-7-11(14,15)13(18,19)12(16,17)8-6-10(21)23-4-2/h3-8H2,1-2H3
- InChI Key: LZQYDCQETKMOQH-UHFFFAOYSA-N
- SMILES: FC(C(CCC(=O)OCC)(F)F)(C(CCC(=O)OCC)(F)F)F
Computed Properties
- Exact Mass: 352.11094
- Monoisotopic Mass: 352.11092802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 23
- Rotatable Bond Count: 12
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: 1.245
- Boiling Point: 272.854°C at 760 mmHg
- Flash Point: 115.22°C
- Refractive Index: 1.388
- PSA: 52.6
nonanedioic acid, 4,4,5,5,6,6-hexafluoro-, diethyl ester Related Literature
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Weixuan Zeng,Ouissam El Bakouri,Henrik Ottosson Chem. Sci., 2021,12, 6159-6171
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Ching Hsuan Lin,Yu Sin Shih,Meng Wei Wang,Chun Yu Tseng,Tzong Yuan Juang,Chih Feng Wang RSC Adv., 2014,4, 8692-8698
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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